5-{[3-(Ethylamino)-4-nitrophenyl]methylidene}-1,3-thiazolidine-2,4-dione

• CAS No.: 648449-31-4
• Molecular Formula: C12H11N3O4S
• Molecular Weight: 293.30 g/mol
• IUPAC Name: 5-[[3-(ethylamino)-4-nitrophenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H11N3O4S/c1-2-13-8-5-7(3-4-9(8)15(18)19)6-10-11(16)14-12(17)20-10/h3-6,13H,2H2,1H3,(H,14,16,17)
• InChI Key: GPVNPVWABKOYSQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=CC(=C1)C=C2C(=O)NC(=O)S2)[N+](=O)[O-]

Description

5-{[3-(Ethylamino)-4-nitrophenyl]methylidene}-1,3-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C12H11N3O4S and its molecular weight is 293.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(3-Fluoro-4-nitro-benzylidene)-thiazolidine-2,4-dione (200 mg, 0.75 mmol, 1 eq.), was dissolved in DME (6 mL) and TEA (208 μL, 1.5 mmol, 2 eq.) and a solution of ethylamine (2 eq.) was added. The reaction mixture was shaken at 60° C. over night. The solvent was removed in vacuo and residue dissolved in ethyl acetate and washed with 10% ammonium chloride aqueous solution. The organic layer was dried on Na2SO4 and the solvent evaporated to give the corresponding aniline derivative as either red oil, which was used for the next step without further purification.